Cas no 1805160-30-8 (3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine)

• Product Name: 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine
• CAS No: 1805160-30-8
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4850023
• Update Time: 2025-05-18

3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine

• Inchi： 1S/C8H8F2INO2/c1-13-7-4(6(9)10)3-5(11)8(12-7)14-2/h3,6H,1-2H3
• InChI Key： DGJXFWPAGYCYRB-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(C(F)F)=C1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.7
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine

3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine (CAS 1805160-30-8): A Versatile Fluorinated Pyridine Derivative

3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine (CAS 1805160-30-8) represents an important class of fluorinated pyridine derivatives that has gained significant attention in pharmaceutical and agrochemical research. This difluoromethyl-substituted pyridine compound combines multiple functional groups - including methoxy groups, an iodine atom, and the unique difluoromethyl moiety - making it a valuable building block in modern synthetic chemistry.

The growing interest in fluorinated heterocycles like 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine stems from their enhanced biological activity and improved metabolic stability compared to non-fluorinated analogs. Researchers frequently search for "difluoromethyl pyridine applications" and "iodopyridine synthesis methods", reflecting the compound's relevance in drug discovery. The presence of both electron-donating methoxy groups and electron-withdrawing difluoromethyl group creates interesting electronic properties that influence reactivity patterns.

From a synthetic perspective, 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine serves as a versatile intermediate for various cross-coupling reactions. The iodine substituent at the 5-position enables efficient palladium-catalyzed couplings, while the difluoromethyl group offers opportunities for further functionalization. Common search queries like "pyridine iodination methods" and "difluoromethylation techniques" highlight the synthetic challenges addressed by this compound.

In pharmaceutical applications, the difluoromethyl pyridine core has shown promise in the development of enzyme inhibitors and receptor modulators. The fluorine atoms in 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine can form strong hydrogen bonds with biological targets while maintaining metabolic stability - a property often searched as "fluorine in drug design". The compound's methoxy groups may contribute to improved solubility and membrane permeability, key considerations in medicinal chemistry.

The agrochemical industry has also shown interest in fluorinated pyridine derivatives like 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine for developing novel pesticides and herbicides. Search trends reveal growing curiosity about "fluorine in crop protection" and "pyridine-based agrochemicals". The compound's structural features may contribute to enhanced binding with target enzymes in pests while maintaining favorable environmental profiles.

Recent advances in green chemistry have explored more sustainable routes to prepare difluoromethyl-substituted heterocycles. Researchers investigating "eco-friendly fluorination methods" or "catalytic iodination processes" may find 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine particularly relevant. The compound's stability under various conditions makes it suitable for diverse synthetic transformations while minimizing waste generation.

The electronic properties of 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine have attracted attention in materials science as well. The combination of electron-donating and electron-withdrawing groups creates unique charge distribution patterns, potentially useful in organic electronic devices. Search queries like "pyridine derivatives for OLEDs" reflect this emerging application area.

Quality control of 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine typically involves advanced analytical techniques. Common searches for "HPLC analysis of fluorinated pyridines" and "NMR characterization of iodopyridines" underscore the importance of proper compound characterization. The presence of both fluorine and iodine atoms provides distinct spectroscopic signatures that aid in structural verification.

From a commercial perspective, 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine remains a specialty chemical with growing demand. Market analysts tracking "fluorinated building blocks market" and "custom synthesis of pyridine derivatives" recognize its value in fine chemical production. The compound's multifunctional nature allows for diverse downstream modifications, making it attractive for contract research organizations.

Safety considerations for handling 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine follow standard laboratory protocols for iodinated compounds. While not classified as hazardous under normal conditions, proper precautions should be taken, as indicated by searches for "safe handling of fluoropyridines". The compound's stability and relatively low volatility contribute to manageable handling requirements.

Future research directions for 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine may explore its potential in click chemistry applications or as a precursor for metal-organic frameworks. Emerging search terms like "pyridine linkers for MOFs" and "fluorinated click chemistry reagents" suggest expanding applications. The compound's unique combination of substituents offers multiple sites for further functionalization and conjugation.

In summary, 3-(Difluoromethyl)-2,6-dimethoxy-5-iodopyridine (CAS 1805160-30-8) represents a structurally interesting and functionally diverse fluoropyridine derivative with applications across multiple scientific disciplines. Its growing importance is reflected in increasing search volumes for terms like "multifunctional pyridine synthesis" and "difluoromethyl heterocycle applications", positioning it as a valuable compound in contemporary chemical research and development.